Cas no 1495199-71-7 (3-(3-bromophenyl)methylazetidin-3-ol)

• Product Name: 3-(3-bromophenyl)methylazetidin-3-ol
• CAS No: 1495199-71-7
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6101596
• PubChem ID: 65920673
• Update Time: 2025-07-18

3-(3-bromophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)methylazetidin-3-ol
• 3-Azetidinol, 3-[(3-bromophenyl)methyl]-
• AKOS015262388
• CS-0353524
• 1495199-71-7
• 3-(3-Bromobenzyl)azetidin-3-ol
• 3-[(3-bromophenyl)methyl]azetidin-3-ol
• EN300-1915243

• Inchi： 1S/C10H12BrNO/c11-9-3-1-2-8(4-9)5-10(13)6-12-7-10/h1-4,12-13H,5-7H2
• InChI Key： IYQZLWHIDYXJQZ-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=CC(Br)=C2)(O)C1

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.542±0.06 g/cm3(Predicted)
• Boiling Point: 361.8±22.0 °C(Predicted)
• pka: 14.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(3-bromophenyl)methylazetidin-3-ol

Introduction to 3-(3-bromophenyl)methylazetidin-3-ol (CAS No. 1495199-71-7)

3-(3-bromophenyl)methylazetidin-3-ol, with the CAS number 1495199-71-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique azetidine ring structure and the presence of a bromophenyl substituent, which endows it with a range of potential biological activities and applications.

The chemical structure of 3-(3-bromophenyl)methylazetidin-3-ol is defined by its molecular formula, C₁₂H₁₄BrNO, and a molecular weight of approximately 266.14 g/mol. The azetidine ring, a four-membered cyclic amine, is a key structural feature that contributes to the compound's reactivity and biological properties. The bromophenyl group, on the other hand, adds versatility to the molecule by influencing its solubility, stability, and interactions with biological targets.

In recent years, 3-(3-bromophenyl)methylazetidin-3-ol has been extensively studied for its potential therapeutic applications. One of the most promising areas of research involves its use as a lead compound in the development of novel drugs for the treatment of neurological disorders. Studies have shown that this compound exhibits significant activity as a modulator of GABA receptors, which are crucial for maintaining proper neuronal function and balance in the brain.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the potential of 3-(3-bromophenyl)methylazetidin-3-ol as a GABA receptor modulator. The researchers found that this compound effectively enhanced GABAergic neurotransmission in vitro and demonstrated neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 3-(3-bromophenyl)methylazetidin-3-ol could serve as a valuable starting point for the development of new therapeutic agents targeting these conditions.

Beyond its neurological applications, 3-(3-bromophenyl)methylazetidin-3-ol has also shown promise in other areas of medicinal chemistry. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are thought to be mediated through its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways.

The synthesis of 3-(3-bromophenyl)methylazetidin-3-ol has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of 3-bromobenzaldehyde with azetidin-3-one under mild conditions, followed by reduction to form the final product. This synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and large-scale production for pharmaceutical development.

In terms of safety and toxicity, extensive preclinical studies have been conducted to evaluate the potential side effects and toxicological profile of 3-(3-bromophenyl)methylazetidin-3-ol. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The future prospects for 3-(3-bromophenyl)methylazetidin-3-ol are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in various therapeutic areas. Additionally, efforts are being made to develop derivatives and analogs of this compound to enhance its pharmacological properties and broaden its therapeutic utility.

In conclusion, 3-(3-bromophenyl)methylazetidin-3-ol (CAS No. 1495199-71-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new drugs targeting neurological disorders, inflammatory diseases, and other conditions. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.